Cas no 1396717-28-4 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 1396717-28-4
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• CID: 6231634
• PubChem ID: 71781902
• Update Time: 2025-10-21

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-7-methoxy-1-benzofuran-2-carboxamide
• 1396717-28-4
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-7-methoxybenzofuran-2-carboxamide
• VU0525116-1
• F5857-3140
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-7-methoxy-1-benzofuran-2-carboxamide
• AKOS024523956

• Inchi： 1S/C20H19NO6/c1-20(23,13-6-7-14-16(9-13)26-11-25-14)10-21-19(22)17-8-12-4-3-5-15(24-2)18(12)27-17/h3-9,23H,10-11H2,1-2H3,(H,21,22)
• InChI Key： AIMJBKJFOPJPAO-UHFFFAOYSA-N
• SMILES： OC(C)(C1=CC=C2C(=C1)OCO2)CNC(C1=CC2C=CC=C(C=2O1)OC)=O

Computed Properties

• Exact Mass: 369.12123733g/mol
• Monoisotopic Mass: 369.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.2Ų

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide

N-2-(2H-1,3-Benzodioxol-5-yl)-2-Hydroxypropyl-7-Methoxy-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1396717-28-4, known as N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure, which combines multiple functional groups and aromatic systems, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in anticancer therapy, neuroprotective effects, and inflammation modulation, underscoring its versatility as a lead compound for drug development.

Chemical Structure and Synthesis

The molecular structure of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide is characterized by the presence of a benzofuran ring system, a benzodioxole moiety, and a carboxamide group. The benzofuran unit, which is substituted with a methoxy group at the 7-position, contributes to the compound's aromatic stability and potential bioavailability. The benzodioxole group, attached via a hydroxypropyl chain, introduces additional hydrophilic properties that may enhance the molecule's solubility and interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that this compound can be scaled up for preclinical studies.

Pharmacological Properties

Preclinical studies have demonstrated that N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-7-methoxy-1-benzofuran-2-carboxamide exhibits potent anticancer activity against various human cancer cell lines. In particular, it has shown selective cytotoxicity towards breast cancer cells (MCF7) and colon cancer cells (HT29), suggesting its potential as a targeted anticancer agent. Mechanistic studies indicate that this compound induces apoptosis by modulating the expression of pro-apoptotic proteins such as Bax and caspase 3.

In addition to its anticancer properties, this compound has also been investigated for its neuroprotective effects. Experimental models of neurodegenerative diseases, such as Alzheimer's disease (AD), have shown that this compound can mitigate oxidative stress and reduce amyloid-beta peptide aggregation. These findings are particularly significant given the growing need for effective treatments for neurodegenerative disorders.

Furthermore, recent research has explored the anti-inflammatory properties of this compound. Studies using lipopolysaccharide (LPS)-induced inflammation models have demonstrated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL6. This suggests that the compound may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Bioavailability and Metabolism

The pharmacokinetic profile of N-2-(2H_1_3-benzodioxol_5_yl)_2_hydroxypropyl_7_methoxy_1_benzofuran_2_carboxamide has been evaluated in preclinical models. Results indicate that it exhibits moderate oral bioavailability due to its lipophilic nature and ability to permeate biological membranes. However, concerns regarding hepatic metabolism have been raised; preliminary data suggest that the compound undergoes rapid clearance via cytochrome P450 enzymes, potentially limiting its efficacy in chronic treatment regimens.

To address these challenges, researchers are exploring strategies to improve the compound's pharmacokinetic properties. These include structural modifications to enhance stability and reduce metabolic susceptibility, as well as formulation approaches such as encapsulation in nanoparticles or liposomes to enhance delivery efficiency.

Therapeutic Applications

The diverse pharmacological properties of N_(_R)_S_(R)_benzodioxole_methoxy_benzofuran_carboxamide make it a versatile candidate for multiple therapeutic applications. Its anticancer activity suggests potential use in chemotherapy regimens targeting solid tumors; however, further studies are needed to evaluate its efficacy in vivo and assess potential toxicities.

In the context of neurodegenerative diseases such as AD or Parkinson's disease (PD), this compound's neuroprotective effects offer promising avenues for drug development. Researchers are currently investigating its ability to cross the blood-brain barrier (BBB) efficiently while maintaining its bioactivity.

Additionally, its anti-inflammatory properties position it as a potential candidate for treating chronic inflammatory conditions such as arthritis or inflammatory bowel disease (IBD). Clinical trials are being planned to evaluate its safety profile and therapeutic efficacy in these indications.

Conclusion

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